4-fluoro-N-(4-{3-oxo-3-[4-(pyridin-2-yl)piperazin-1-yl]propyl}-1,3-thiazol-2-yl)benzene-1-sulfonamide

• IUPAC Name: 4-fluoro-N-[4-[3-oxo-3-(4-pyridin-2-ylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl]benzenesulfonamide
• InChI: InChI=1S/C21H22FN5O3S2/c22-16-4-7-18(8-5-16)32(29,30)25-21-24-17(15-31-21)6-9-20(28)27-13-11-26(12-14-27)19-3-1-2-10-23-19/h1-5,7-8,10,15H,6,9,11-14H2,(H,24,25)
• InChI Key: OIKJWJQKKWVMKX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C(=O)CCC3=CSC(=N3)NS(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C21H22FN5O3S2
• Molecular Weight: 475.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a sulfonamide, a thiazole, a piperazine, and a pyridine. Sulfonamides are a group of compounds known for their antibiotic properties. Thiazoles are aromatic heterocycles that are found in many important drugs. Piperazines are a class of organic compounds that contain a six-membered ring containing two nitrogen atoms, and are often used in the synthesis of pharmaceuticals. Pyridines are aromatic heterocyclic compounds similar to benzene and pyridine, and are often used as a precursor to agrochemicals and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. These groups would likely contribute to the overall polarity of the molecule and could potentially allow for hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the sulfonamide could potentially undergo hydrolysis, while the piperazine could potentially undergo reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the presence of the various functional groups. For example, the compound’s solubility could be influenced by the polar sulfonamide and pyridine groups, while its melting and boiling points could be influenced by the potential for intermolecular hydrogen bonding.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including F5326-0186, have demonstrated antiviral potential. For instance:

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Antitubercular Potential

Given the thiazole moiety in F5326-0186, exploring its antitubercular activity could be relevant.

Mechanism of Action

While the exact mechanism of action would depend on the intended use of the compound, compounds containing these functional groups often exhibit biological activity. For example, sulfonamides are known to inhibit bacterial growth by acting as competitive inhibitors of dihydropteroate synthase, an enzyme involved in folate synthesis.

Safety and Hazards

The safety and hazards associated with this compound would depend on several factors, including its reactivity, toxicity, and potential for bioaccumulation. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its potential biological activities, as well as optimization of its synthesis. Additionally, studies could be conducted to further understand its physical and chemical properties.